Cas no 132172-58-8 (Benzo[b]triphenylene-3,4-diol,3,4-dihydro-, trans- (9CI))

• Product Name: Benzo[b]triphenylene-3,4-diol,3,4-dihydro-, trans- (9CI)
• CAS No: 132172-58-8
• MF: C₂₂H₁₄O₂
• MW: 310.345366001129
• CID: 231534
• PubChem ID: 154421
• Update Time: 2025-04-19

Benzo[b]triphenylene-3,4-diol,3,4-dihydro-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[b]triphenylene-3,4-diol,3,4-dihydro-, trans- (9CI)
• benzo[h]triphenylene-3,4-diol
• benzo[b]triphenylene-3,4-diol
• Benzo[f]tetraphene-3,4-diol
• 132172-58-8
• Dibenz(a,c)anthracene-3,4-diol
• CCRIS 3834
• DIBENZ[A,C]ANTHRACENE-3,4-DIOL
• DTXSID40157406

• Inchi： 1S/C22H14O2/c23-20-10-9-17-19-12-14-6-2-1-5-13(14)11-18(19)15-7-3-4-8-16(15)21(17)22(20)24/h1-12,23-24H
• InChI Key： AOCWQMNSLKIXPQ-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC2=C1C1C=CC=CC=1C1=CC3C=CC=CC=3C=C12)O

Computed Properties

• Exact Mass: 310.09942
• Monoisotopic Mass: 310.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46